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Welcome to the technical support center for catalytic processes. This guide is designed for researchers, scientists, and drug development profession:
with catalyst efficiency. A low Turnover Number (TON) or Turnover Frequency (TOF) can be a significant roadblock, indicating that your catalyst is not
This document provides a structured, in-depth approach to diagnosing and resolving the underlying issues in a question-and-answer format. Our met
first-principles and validated by field-proven diagnostic protocols.

Frequently Asked Questions (FAQs) & Troubleshooting Guides
Q1: What are Turnover Number (TON) and Turnover Frequency (TOF), and what does it m
"low"?

The Turnover Number (TON) is a dimensionless metric representing the total number of substrate molecules a single catalytic active site can convert
becomes inactive.[1] A higher TON signifies a more stable and long-lived catalyst.

The Turnover Frequency (TOF) is the rate of this conversion, defined as the number of turnovers per active site per unit of time (typically seconds or |
the intrinsic activity or efficiency of the catalyst under specific reaction conditions.[2][3]

TON = (Moles of converted substrate) / (Moles of active catalyst sites) TOF = TON / (Reaction time)

A'"low" TON or TOF is always relative. It can mean:

« Lower than a literature benchmark: Your system is underperforming compared to established results for the same or a similar reaction.
» Lower than required for process viability: The catalyst is not efficient enough for the process to be economical or practical at scale.

» Declining over time: The catalyst is losing activity during the reaction.

The first step in troubleshooting is to systematically rule out potential causes. The following workflow provides a logical path for diagnosing the root c:
number.
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Caption: Diagnostic workflow for identifying catalyst deactivation mechanisms.

Table 1: Common Catalyst Deactivation Mechanisms and Diagnostic Techniques
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Deactivation Mechanism

Description

Common Causes

Key Diagnostic Techr

Poisoning

Strong chemisorption of impurities onto
active sites, blocking them. [4]

Sulfur, nitrogen, or halogen compounds in

feedstock; heavy metals (e.g., As, Pb, Hg).

[51061[7]1

XPS, ToF-SIMS: Detects
[8][9][10]ICP-MS/OES: C
composition of the bulk ¢

Fouling / Coking

Physical deposition of species (e.g., carbon)
from the fluid phase onto the surface and
into pores, blocking access to active sites.

[4]

High temperatures, unsaturated reactants
(alkenes, aromatics), heavy hydrocarbon
feeds.

TGA (Thermogravimetric
Quantifies the amount of
weight loss upon combu
Analysis (CHN): Measur
on the used catalyst. [6]

Thermal Degradation (Sintering)

Agglomeration of small catalyst particles into
larger ones at high temperatures, resulting
in a loss of active surface area. [5]

High reaction temperatures, reaction
hotspots.

XRD (X-ray Diffraction):
size (Scherrer equation)
(Transmission Electron |
visualizes particle size a
[12]BET Surface Area Ar
total surface area, which
sintering. [8]

Leaching

Dissolution of the active catalytic species
from a solid support into the liquid reaction

medium. [4]

Unstable catalyst support, aggressive
solvents or pH, complexing agents in the

reaction mixture.

ICP-MS/OES of Reactiol
measures the concentra
metal in the liquid phase
If the reaction stops afte:
catalyst, the catalysis is
heterogeneous. If it cont

occurring.

Q4: How can | accurately determine the number of active sites for my TOF calculation?

An accurate TOF value hinges on a reliable count of active sites. [13]Several techniques are available, depending on the nature of your catalyst.

« For Heterogeneous Catalysts (Metal on Support):

o Pulse Chemisorption: This is a standard method. A reactive gas (e.g., Hz, CO) is pulsed over the catalyst. The gas chemisorbs (binds strongly) tc

measuring the amount of gas consumed, the number of surface metal atoms can be calculated. [12][14]* For Acid/Base Catalysts:

o Temperature-Programmed Desorption (TPD): The catalyst is saturated with a probe molecule (e.g., ammonia for acid sites, CO:z for basic sites).

ramped, and a detector measures the amount of probe molecule desorbing at different temperatures, which correlates to the number and streng

[14]* For Enzymes and Molecular Catalysts:

o Active Site Titration: A substrate analog that reacts stoichiometrically with the active site to form a stable, often colored or fluorescent, intermedia
concentration of this intermediate, measured spectroscopically, equals the concentration of active enzyme. [15][16][17][18]

Pre-treatment: Place a known mass of the catalyst in the analysis tube. Heat under inert gas flow to clean the surface, followed by reduction under
is in its active state.

Purge: Flush the system with an inert gas (e.g., Argon) at a non-adsorbing temperature to remove any residual Hz.

Adsorption: Cool the catalyst to the analysis temperature. Inject known volumes (pulses) of the probe gas (e.g., 10% CO in Helium) into the inert gi
catalyst.

Detection: A thermal conductivity detector (TCD) downstream measures the concentration of the probe gas that did not adsorb.

Calculation: The initial pulses will be fully or partially adsorbed. Once the catalyst surface is saturated, the TCD signal for subsequent pulses will be
of gas adsorbed is calculated by summing the differences between the injected and detected amounts for each pulse. This volume is then used to
active sites based on the known stoichiometry of adsorption.
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Q5: Could physical rate limitations, not chemistry, be the problem? How do | test for mas
limitations?

Yes. Your catalyst might be intrinsically very fast, but the reaction rate is limited by how quickly the reactants can travel to the catalyst surface (extern.
into the catalyst's pores (internal mass transfer). [19][20]

Investigate Mass
Transfer Limitations

Test for External Limitations:
Vary Stirring Rate / Flow Rate

'

Does rate increase with
stirring/flow?

Y

Test for Internal Limitations:
Vary Catalyst Particle Size

:

Does rate increase with
smaller particles?

Click to download full resolution via product page
Caption: Experimental workflow to diagnose mass transfer limitations.
This protocol is for a stirred-tank batch reactor.
« Set up identical reactions with a fixed amount of catalyst and reactants.
* Run each reaction at a different agitation speed (e.g., 200, 500, 800, 1100 RPM).
« Measure the initial reaction rate for each experiment.

« Analysis: Plot the reaction rate versus the stirring speed. If the rate increases with RPM and then plateaus, your reaction was limited by external m
speeds. [21]The kinetic regime is the plateau region where the rate is independent of stirring speed.

This test should be performed under conditions free of external limitations (i.e., at a high stirring speed).

* Prepare catalyst batches with different average particle sizes (e.g., by sieving crushed pellets).
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« Run identical reactions using the same mass of catalyst from each size batch.
* Measure the initial reaction rate for each particle size.

« Analysis: Plot the reaction rate versus (1 / particle radius). If the rate is significantly lower for larger particles, your reaction is limited by internal por:
rate becomes independent of particle size, you have reached the kinetic regime. Computationally, the Weisz-Prater criterion can be used to estima
limiting. [22]

Q6: My catalyst is stable and there are no mass transfer issues. Could the reaction prodt

problem?

Yes, this is a phenomenon known as product inhibition. It occurs when the product molecule binds to the catalyst's active site, sometimes even more
preventing further substrate turnover. [23][24][25]This is a common issue in enzyme catalysis and can also occur in homogeneous and heterogeneou
product has functional groups that can coordinate to the active site. [23][26]

« Design a set of experiments. The control experiment (A) will be your standard reaction.
* The test experiment (B) will be identical to A, but at the start of the reaction (time = 0), you will add a certain concentration of the product to the mix
« Monitor the initial reaction rate for both experiments.

« Analysis: If the initial rate of reaction B is significantly lower than that of reaction A, it is a strong indication of product inhibition. [26]The degree of ri
qualitative sense of the inhibition's severity. A full kinetic analysis, varying both substrate and initial product concentration, would be needed to dete
constant (Ki). [27]

Q7: I've identified the likely problem. What are some general strategies to improve my TC

Once you have a diagnosis, you can apply targeted strategies.

Table 2: Optimization Strategies Based on Diagnosis

Diagnosed Issue Potential Optimization Strategies

Purify Feedstock: Use guard beds or purification columns to remove spe
Catalyst Poisoning the feed reaches the reactor. [6]Modify Catalyst: Design poison-resistant

changing the support or adding a protective co-catalyst).

Optimize Temperature/Pressure: Operate at conditions that minimize cok

Fouling / Coki lower temperature or higher Hz pressure in hydrogenations). Modify Feer
ouling / Coking . o .

or a species that inhibits coke precursors. Catalyst Regeneration: Develc

periodically burn off coke in a controlled manner. [9]

Lower Temperature: Operate at the lowest possible temperature that still
adequate rate. Improve Heat Transfer: Ensure efficient heat removal to a

Sintering
catalyst bed. Stabilize Catalyst: Use catalyst supports that strongly intere
phase to prevent migration.
Increase Agitation/Flow: Operate in a regime where the rate is not limitec
Mass Transfer Limitation transfer. Reduce Particle Size: Use smaller catalyst particles to minimize

path lengths. [21]Modify Solvent: Use a less viscous solvent to improve ¢

Reactor Design: Use a reactor type that maintains a low product concent
e continuous stirred-tank reactor (CSTR) or a reactor with in situ product re

Product Inhibition . . o . .
extraction or precipitation). [29]Catalyst Modification: Redesign the active

lower affinity for the product molecule.

By systematically applying these diagnostic workflows and protocols, you can move from observing a low turnover number to understanding its root c
rational strategy for improvement.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?
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